![molecular formula C7H5BrN2O B592044 7-Bromobenzo[d]oxazol-2-amine CAS No. 1211527-07-9](/img/structure/B592044.png)
7-Bromobenzo[d]oxazol-2-amine
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Overview
Description
7-Bromobenzo[d]oxazol-2-amine is a chemical compound with the CAS Number: 1211527-07-9. It has a molecular weight of 213.03 and its molecular formula is C7H5BrN2O . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered oxazole ring, which contains an oxygen atom at position 1 and a nitrogen atom at position 3, separated by a carbon atom. It also has a bromine atom attached to the benzene ring .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored at a temperature between 2-8°C and protected from light .Scientific Research Applications
Catalytic Applications and Drug Discovery Further research highlights the catalytic applications of compounds derived from 7-Bromobenzo[d]oxazol-2-amine in organic synthesis. Specifically, these compounds are used in Ugi-type reactions, which are pivotal for the synthesis of complex molecules including pharmaceuticals. The versatility of these reactions is evident in their ability to efficiently create a variety of heterocyclic compounds that are core skeletons in many natural products and drugs. This research underscores the critical role of this compound derivatives in facilitating novel synthetic routes for drug discovery and development (Nazeri et al., 2020).
Antioxidant Activity Analysis In the context of antioxidant research, this compound derivatives have been implicated in the development of assays for determining antioxidant activity. While not directly mentioned, compounds with similar structural features are utilized in various assays to assess the antioxidant capacity of samples. These methodologies, which include spectrophotometry and electrochemical sensors, are critical for understanding the antioxidant properties of compounds and their potential health benefits. This area of research showcases the broader applications of benzoxazole derivatives in scientific studies aimed at improving human health (Munteanu & Apetrei, 2021).
Safety and Hazards
The safety information for 7-Bromobenzo[d]oxazol-2-amine indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and taking off contaminated clothing and washing it before reuse .
properties
IUPAC Name |
7-bromo-1,3-benzoxazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,(H2,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVSLAPQMRBWVBL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)OC(=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10856439 |
Source
|
Record name | 7-Bromo-1,3-benzoxazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10856439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1211527-07-9 |
Source
|
Record name | 7-Bromo-1,3-benzoxazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10856439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-bromo-1,3-benzoxazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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